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Compound of Interest

Compound Name:
1-(2-Hydroxy-3-

sulphonatopropyl)pyridinium

Cat. No.: B7821165 Get Quote

This guide provides an in-depth exploration of Pyridinium, 1-(2-hydroxy-3-sulfopropyl)-, a

zwitterionic compound known by its CAS Number 3918-73-8. While its primary application lies

within the electrochemical industry, its unique molecular structure presents intriguing

possibilities for broader scientific applications. This document is intended for researchers,

chemists, and professionals in drug development who seek a thorough understanding of this

molecule's properties, synthesis, and potential.

Introduction: Unveiling a Multifaceted Molecule
Pyridinium, 1-(2-hydroxy-3-sulfopropyl)-, often referred to as PPS-OH or 1-(2-Hydroxy-3-

sulfopropyl)-pyridinium betaine, is a heterocyclic organic compound.[1][2] It exists as an inner

salt, or zwitterion, containing a positively charged quaternary pyridinium nitrogen and a

negatively charged sulfonate group.[1][3] This dual-charge nature within a single molecule is

fundamental to its chemical behavior and utility.

Historically, the development and application of PPS-OH have been overwhelmingly

concentrated in the field of metal finishing, where it serves as a critical additive in nickel

electroplating baths.[4][5][6] Its function as a superior leveling and brightening agent has

solidified its industrial importance.[2] However, for the medicinal chemist and drug development

professional, the core structure—a pyridinium ring coupled with a highly polar side chain—is

noteworthy. The pyridine scaffold is a privileged structure in medicinal chemistry, forming the

backbone of numerous therapeutic agents.[7][8] This guide will therefore not only detail the
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established industrial science of PPS-OH but also provide a forward-looking perspective on its

potential relevance in biochemical and pharmaceutical research.

Section 1: Molecular Architecture and
Physicochemical Profile
A molecule's function is dictated by its structure and resulting physical properties.

Understanding these fundamentals is the first step toward innovative application.

Molecular Structure
The structure of Pyridinium, 1-(2-hydroxy-3-sulfopropyl)- is characterized by a pyridine ring

quaternized by a 2-hydroxy-3-sulfopropyl chain. The permanent positive charge on the nitrogen

atom is internally balanced by the negative charge of the sulfonate group, making the overall

molecule neutral yet highly polar.
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Step 1: Sulfonation

Step 2: Quaternization

Epichlorohydrin + Sodium Sulfite

Aqueous Solution
(Phase Transfer Catalyst Optional)

Ring-Opening Addition
(40-80°C)

Intermediate:
Sodium 3-chloro-2-hydroxypropane-1-sulfonate

Intermediate + Pyridine

Purification/
Water Removal (Optional)

Aqueous Solution

Nucleophilic Substitution
(30-100°C)

Final Product:
PPS-OH Solution

Final Purified PPS-OH

Purification/
Decolorization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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